Cas no 127158-81-0 (Piperazine, 1-methyl-4-(6-methyl-2-pyridinyl)- (9CI))

• Product Name: Piperazine, 1-methyl-4-(6-methyl-2-pyridinyl)- (9CI)
• CAS No: 127158-81-0
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 897450
• Update Time: 2025-04-19

Piperazine, 1-methyl-4-(6-methyl-2-pyridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-methyl-4-(6-methyl-2-pyridinyl)- (9CI)
• 1-METHYL-4-(6-METHYLPYRIDIN-2-YL)PIPERAZINE
• 1-methyl-4-(6-methyl-2-pyridinyl)Piperazine

• Inchi： 1S/C11H17N3/c1-10-4-3-5-11(12-10)14-8-6-13(2)7-9-14/h3-5H,6-9H2,1-2H3
• InChI Key： VYZPEWUEPPGXGA-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C2=NC(C)=CC=C2)CC1

Computed Properties

• Exact Mass: 191.14241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• PSA: 19.37